Cas no 1119282-74-4 (4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)
1119282-74-4 structure
Product Name:4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
CAS No:1119282-74-4
MF:C12H7ClN4O2
MW:274.662580728531
CID:2152832
Update Time:2023-08-05
4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
- IQIRESHMJBJGHL-UHFFFAOYSA-N
- 4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
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- Inchi: 1S/C12H7ClN4O2/c13-8-2-5-14-10-9(8)7(11(18)19)6-17(10)12-15-3-1-4-16-12/h1-6H,(H,18,19)
- InChI Key: IQIRESHMJBJGHL-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C2C=1C(C(=O)O)=CN2C1N=CC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 351
- Topological Polar Surface Area: 80.9
4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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